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Compound of Interest

Compound Name: CCT129202

Cat. No.: B1683943

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation, storage, and
application of a stock solution for CCT129202, a potent and selective ATP-competitive inhibitor
of Aurora kinases.[1][2][3] CCT129202 has been shown to inhibit Aurora A, B, and C kinases,
leading to cell cycle arrest and apoptosis in various cancer cell lines.[4][5][6] This document
outlines the necessary materials, step-by-step procedures for solubilization, and guidelines for
use in in vitro cell-based assays. Additionally, it includes a summary of the compound's
solubility and a diagram of its signaling pathway to facilitate experimental design and data
interpretation.

Data Presentation

Quantitative data for CCT129202 is summarized in the table below for easy reference.
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Parameter Value Reference
Molecular Weight 497.02 g/mol [2]
Solubility in DMSO 3 mg/mL (6.03 mM) [2][6]
Solubility in Water Insoluble [2]
Solubility in Ethanol Insoluble [2]

IC50 for Aurora A 0.042 pM [2][3]

IC50 for Aurora B 0.198 uM [2][3]

IC50 for Aurora C 0.227 uM [2][3]

Experimental Protocols
Preparation of CCT129202 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CCT129202 in DMSO.
Materials:

e CCT129202 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

Procedure:

» Weighing: Tare a clean, dry microcentrifuge tube or amber vial on an analytical balance.
Carefully weigh the desired amount of CCT129202 powder. For example, to prepare 1 mL of
a 10 mM stock solution, weigh out 4.97 mg of CCT129202.
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e Solubilization: Add the appropriate volume of anhydrous DMSO to the vial containing the
CCT129202 powder. For a 10 mM solution, if you weighed 4.97 mg, add 1 mL of DMSO. ltis
crucial to use fresh, moisture-free DMSO as absorbed moisture can reduce the solubility of
CCT129202.[2]

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the
solution to ensure there are no undissolved particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[2] Store the aliquots at -80°C for
long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[2][7]

In Vitro Cell-Based Assay Protocol

This protocol provides a general guideline for treating cultured cells with CCT129202.
Materials:

Cultured cancer cell line of interest

Complete cell culture medium

CCT129202 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well plates

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

o Cell Seeding: Seed the cells in a multi-well plate at the desired density and allow them to
adhere and grow overnight in a 37°C, 5% CO2 incubator.

» Preparation of Working Solutions: On the day of treatment, thaw an aliquot of the
CCT129202 stock solution at room temperature. Prepare serial dilutions of the stock solution
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in complete cell culture medium to achieve the desired final concentrations for the
experiment. It is important to ensure that the final concentration of DMSO in the culture
medium is consistent across all treatments, including the vehicle control, and is typically kept
below 0.5% to avoid solvent-induced toxicity.

o Cell Treatment: Remove the old medium from the cells and wash once with PBS. Add the
medium containing the various concentrations of CCT129202 or the vehicle control (medium
with the same percentage of DMSO) to the respective wells.

 Incubation: Return the plate to the incubator and incubate for the desired treatment duration
(e.g., 24, 48, or 72 hours).

o Downstream Analysis: Following incubation, the cells can be harvested and analyzed for
various endpoints, such as cell viability (e.g., MTT assay), apoptosis (e.g., Annexin V
staining), or cell cycle progression (e.g., flow cytometry).

Mandatory Visualization

The following diagrams illustrate the experimental workflow for preparing the CCT129202 stock
solution and the signaling pathway affected by the inhibitor.
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Experimental Workflow for CCT129202 Stock Solution Preparation
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CCT129202 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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